Cas no 1261750-21-3 (6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid)
1261750-21-3 structure
Product Name:6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid
CAS No:1261750-21-3
MF:C14H8F4O2
MW:284.205738067627
MDL:MFCD18321763
CID:2761319
PubChem ID:53227613
Update Time:2025-04-21
6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18321763
- 6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid, 95%
- 6-FLUORO-2-(3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- 3-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-2-carboxylic acid
- 3-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
- 1261750-21-3
- DTXSID70691146
- A1-60125
- 6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid
-
- MDL: MFCD18321763
- Inchi: 1S/C14H8F4O2/c15-11-6-2-5-10(12(11)13(19)20)8-3-1-4-9(7-8)14(16,17)18/h1-7H,(H,19,20)
- InChI Key: RAGQTTIQCNIRNX-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1C(=O)O)C1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 284.04604214Da
- Monoisotopic Mass: 284.04604214Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011011006-250mg |
3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid |
1261750-21-3 | 97% | 250mg |
489.60 USD | 2021-07-04 | |
| Alichem | A011011006-500mg |
3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid |
1261750-21-3 | 97% | 500mg |
782.40 USD | 2021-07-04 | |
| Alichem | A011011006-1g |
3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid |
1261750-21-3 | 97% | 1g |
1,504.90 USD | 2021-07-04 | |
| abcr | AB329008-5 g |
6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid, 95%; . |
1261750-21-3 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329008-5g |
6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid, 95%; . |
1261750-21-3 | 95% | 5g |
€1159.00 | 2024-06-08 |
6-Fluoro-2-(3-trifluoromethylphenyl)benzoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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